5-(4-Methylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile

• Molecular Formula: C15H9F3N4
• Molecular Weight: 302.25 g/mol
• IUPAC Name: 5-(4-methylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile
• InChI: InChI=1S/C15H9F3N4/c1-9-2-4-10(5-3-9)12-6-13(15(16,17)18)22-14(21-12)11(7-19)8-20-22/h2-6,8H,1H3
• InChI Key: PDOCCLNOKRTNSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=C(C=NN3C(=C2)C(F)(F)F)C#N

Description

5-(4-Methylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile is a useful research compound. Its molecular formula is C15H9F3N4 and its molecular weight is 302.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Reaction of 1-(4-methyl-phenyl)-4,4,4-trifluoro-butane-1,3-dione (230 mg, 1.0 mmol), prepared from commercially available 4-methyl-acetophenone according to general procedure A, and 3-amino-4-cyano-pyrazole (108 mg, 1.0 mmol) according to general procedure B yielded the title compound as a light yellow solid (151 mg, 50%). MS (ISP) 303.1 [(M+H)+]; mp 121° C.